![molecular formula C17H18N2O6 B2712478 N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-2-yl)-2-hydroxypropyl)oxalamide CAS No. 1396866-40-2](/img/structure/B2712478.png)
N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-2-yl)-2-hydroxypropyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with two main components: a 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group and a 2-(furan-2-yl)-2-hydroxypropyl group, connected by an oxalamide group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the dioxin and furan rings suggests that the compound may have aromatic properties .Chemical Reactions Analysis
The reactivity of this compound would depend on various factors, including its molecular structure and the presence of functional groups. The oxalamide group might be reactive towards certain reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure .Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Sesamol Derivatives : Research conducted by Fukui, Nakayama, and Tanaka (1969) involved the synthesis of 5,6-Methylenedioxy-2-isopropenylbenzo[b]furan, an analogue of a naturally occurring compound. This study provides insights into the synthetic pathways and structural analyses of compounds related to N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-2-yl)-2-hydroxypropyl)oxalamide (Fukui, Nakayama, & Tanaka, 1969).
Photonic Biosensor Development : Kalantzi et al. (2021) synthesized hydroxy-substituted tetrachlorodibenzo[b,e][1,4]dioxin and tetrachlorodibenzo[b,d]furans for developing selective single-standard DNA (ssDNA) aptamers. These aptamers are crucial in photonic biosensor applications, particularly in monitoring environmental pollutants like dioxins, which have significant health implications (Kalantzi et al., 2021).
Environmental and Health Impact Studies
- Review of Persistent Organic Pollutants : Kirkok et al. (2020) provided an extensive review of dioxins and furans, discussing their sources, formation mechanisms, toxicity, and detoxification methods. This review underscores the critical need for understanding and mitigating the environmental and health impacts of compounds like N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-2-yl)-2-hydroxypropyl)oxalamide (Kirkok et al., 2020).
Bio-based Material Synthesis
- Benzoxazines from Guaiacol and Furfurylamine : Wang et al. (2012) synthesized bio-based benzoxazine monomers, which have potential applications in the development of new polybenzoxazines with desirable properties. This research contributes to the understanding of the synthesis and applications of bio-based materials related to N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-2-yl)-2-hydroxypropyl)oxalamide (Wang et al., 2012).
Vasodilator Action of Furoxans
- Study on Furoxans : Feelisch, Schönafinger, and Noack (1992) investigated the vasodilator action of furoxans, which are structurally related to furans. This study enhances the understanding of the biological activities of furoxan compounds and their potential therapeutic applications (Feelisch, Schönafinger, & Noack, 1992).
Catalytic and Chemical Applications
- Synthesis of Dihydrobenzofurans : Research on the synthesis and oxidation of tetrahydrobenzofurans, conducted by Levai et al. (2002), provides valuable insights into the chemical properties and potential applications of benzofuran derivatives in various fields (Levai et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O6/c1-17(22,14-3-2-6-25-14)10-18-15(20)16(21)19-11-4-5-12-13(9-11)24-8-7-23-12/h2-6,9,22H,7-8,10H2,1H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQYMKZCBJNJISN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=CC2=C(C=C1)OCCO2)(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(furan-2-yl)-2-hydroxypropyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.